Cas no 332186-76-2 ((S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid)

• Product Name: (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid
• CAS No: 332186-76-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD03426258
• CID: 304478
• PubChem ID: 1512589
• Update Time: 2025-05-26

(S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid
• (2S)-3-(4-hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid
• (2'S)-4-HYDROXY-2,2',6-TRIMETHYL-BENZENEPROPANOIC ACID
• Benzenepropanoic acid, 4-hydroxy-a,2,6-trimethyl-,(aS)-
• 2s-mdp
• (S)-3-(4-Hydroxy-2,6-dimethyl-phenyl)-2-methyl-propionic acid
• DTXSID00363728
• SCHEMBL6264063
• A13125
• (S)-3-(4-Hydroxy-2,6-dimethyl-phenyl)-2-methyl-propionicacid
• 332186-76-2
• CS-0199998
• (S)-3-(4-hydroxy-2,6-dimethylphenyl)-2-methylpropanoicacid
• (2s)-2-methyl-3-(2,6-dimethyl-4-hydroxy-phenyl)propanoic acid
• MFCD03426258

• MDL： MFCD03426258
• Inchi： 1S/C12H16O3/c1-7-4-10(13)5-8(2)11(7)6-9(3)12(14)15/h4-5,9,13H,6H2,1-3H3,(H,14,15)/t9-/m0/s1
• InChI Key： LPPITBJXYYCDEQ-VIFPVBQESA-N
• SMILES： OC([C@@H](C)CC1C(C)=CC(=CC=1C)O)=O

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.148±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 57.53000
• LogP: 2.27220

(S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid

Research Brief on (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic Acid (CAS: 332186-76-2)

In recent years, (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid (CAS: 332186-76-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chiral center and phenolic hydroxyl group, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and metabolic disorders. The latest studies have focused on its synthesis, pharmacokinetics, and mechanistic insights, providing a deeper understanding of its biological activities.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the efficient asymmetric synthesis of (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid, highlighting its high enantiomeric purity (>99% ee) and scalability. The research team employed a chiral auxiliary-based approach, which significantly improved yield and reduced production costs compared to previous methods. This advancement is critical for facilitating further preclinical and clinical evaluations of the compound.

Pharmacological investigations have revealed that (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid acts as a potent agonist of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor implicated in glucose metabolism and inflammation. In vivo studies using diabetic rodent models demonstrated that the compound effectively reduced blood glucose levels and improved insulin sensitivity, with minimal side effects such as weight gain, which is commonly associated with other PPARγ agonists like rosiglitazone.

Furthermore, a 2024 preprint article on bioRxiv explored the anti-inflammatory properties of this compound in the context of neurodegenerative diseases. The study reported that (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid significantly attenuated neuroinflammation in microglial cells by inhibiting the NF-κB pathway. These findings suggest its potential application in treating conditions like Alzheimer's disease and multiple sclerosis, although further validation in clinical settings is required.

In addition to its therapeutic potential, recent research has also addressed the compound's safety profile. A toxicology study conducted in 2023 indicated that (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid exhibited low cytotoxicity in human hepatocytes and renal cells at therapeutic concentrations, with no significant off-target effects observed in a broad panel of receptor assays. This favorable safety profile enhances its candidacy for drug development.

In conclusion, (S)-3-(4-Hydroxy-2,6-dimethylphenyl)-2-methylpropanoic acid (CAS: 332186-76-2) represents a multifaceted compound with significant promise in treating metabolic and inflammatory disorders. Recent advancements in its synthesis, coupled with a growing body of evidence supporting its efficacy and safety, underscore its potential as a lead candidate for future pharmaceutical development. Continued research, particularly in clinical trials, will be essential to fully realize its therapeutic applications.